Cas no 185224-61-7 (3-Furanmethanol, tetrahydro-5-methyl-, 4-methylbenzenesulfonate)

• Product Name: 3-Furanmethanol, tetrahydro-5-methyl-, 4-methylbenzenesulfonate
• CAS No: 185224-61-7
• MF: C₁₃H₁₈O₄S
• MW: 270.344623088837
• CID: 3827406
• PubChem ID: 118541263
• Update Time: 2025-06-30

3-Furanmethanol, tetrahydro-5-methyl-, 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 3-Furanmethanol, tetrahydro-5-methyl-, 4-methylbenzenesulfonate
• 3-Furanmethanol, tetrahydro-5-methyl-, 3-(4-methylbenzenesulfonate)
• (5-methyloxolan-3-yl)methyl 4-methylbenzene-1-sulfonate
• EN300-7312136
• SCHEMBL17294295
• 185224-61-7

• Inchi： 1S/C13H18O4S/c1-10-3-5-13(6-4-10)18(14,15)17-9-12-7-11(2)16-8-12/h3-6,11-12H,7-9H2,1-2H3
• InChI Key： NFFCMMQNQGVKTK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC1COC(C)C1

Computed Properties

• Exact Mass: 270.09258022Da
• Monoisotopic Mass: 270.09258022Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61Ų

Additional information on 3-Furanmethanol, tetrahydro-5-methyl-, 4-methylbenzenesulfonate

3-Furanmethanol, tetrahydro-5-methyl-, 4-methylbenzenesulfonate (CAS No. 185224-61-7)

3-Furanmethanol, tetrahydro-5-methyl-, 4-methylbenzenesulfonate (CAS No. 185224-61-7) is a versatile organic compound with significant applications in the pharmaceutical and chemical industries. This compound, also known as THF-5-Me-furanmethanol tosylate, is a derivative of tetrahydrofuran and exhibits unique properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The molecular structure of 3-Furanmethanol, tetrahydro-5-methyl-, 4-methylbenzenesulfonate consists of a tetrahydrofuran ring substituted with a methyl group at the 5-position and a furanmethanol moiety. The tosylate group (4-methylbenzenesulfonate) is attached to the furanmethanol, providing additional stability and reactivity control. This structure confers the compound with specific chemical and physical properties that are crucial for its applications in drug development and organic synthesis.

Recent research has highlighted the potential of 3-Furanmethanol, tetrahydro-5-methyl-, 4-methylbenzenesulfonate in the synthesis of novel pharmaceutical agents. For instance, studies have shown that this compound can serve as a key intermediate in the production of antiviral drugs, particularly those targeting RNA viruses such as influenza and hepatitis C. The unique combination of the tetrahydrofuran ring and the tosylate group provides enhanced solubility and stability, which are essential for effective drug delivery.

In addition to its role in antiviral drug synthesis, 3-Furanmethanol, tetrahydro-5-methyl-, 4-methylbenzenesulfonate has been explored for its potential in the development of anticancer agents. Research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit significant cytotoxic activity against various cancer cell lines. The ability to modulate cellular processes through targeted interactions with specific enzymes and receptors makes it a promising candidate for further investigation.

The synthetic pathways for 3-Furanmethanol, tetrahydro-5-methyl-, 4-methylbenzenesulfonate have been extensively studied, with several efficient routes reported in the literature. One common method involves the reaction of tetrahydrofurfuryl alcohol with methyl tosylate under controlled conditions. This process yields high purity products with minimal side reactions, making it suitable for large-scale production.

From a safety perspective, 3-Furanmethanol, tetrahydro-5-methyl-, 4-methylbenzenesulfonate is generally considered safe for use in laboratory settings when proper handling protocols are followed. However, it is important to note that like many organic compounds, it should be handled with care to avoid skin contact and inhalation. Safety data sheets (SDS) should be consulted for detailed information on handling and storage.

In conclusion, 3-Furanmethanol, tetrahydro-5-methyl-, 4-methylbenzenesulfonate (CAS No. 185224-61-7) is a multifunctional compound with a wide range of applications in pharmaceutical and chemical research. Its unique structural features and chemical properties make it an essential building block in the development of novel drugs and fine chemicals. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in the scientific community.